Cas no 122262-38-8 (2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one)
2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-2,2-dimethyl-4H-Pyrano[2,3-b]pyridin-4-one
- 2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one
- AS-48339
- AKOS024057797
- F30420
- DA-20439
- EN300-264007
- 2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one
- MFCD19690376
- HWYZKAPKLDMSDU-UHFFFAOYSA-N
- SY213729
- Z1258977837
- NSC828794
- 122262-38-8
- SCHEMBL1694045
- 2,2-dimethyl-3H-pyrano[2,3-b]pyridin-4-one
- 2,2-Dimethyl-2H-pyrano[2,3-b]pyridin-4(3H)-one
- NSC-828794
- 2,2-Dimethyl-2,3-dihydro-4h-pyrano[2,3-b]pyridin-4-one
-
- MDL: MFCD19690376
- Inchi: 1S/C10H11NO2/c1-10(2)6-8(12)7-4-3-5-11-9(7)13-10/h3-5H,6H2,1-2H3
- InChI Key: HWYZKAPKLDMSDU-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CN=2)C(CC1(C)C)=O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.2Ų
2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM364361-1g |
2,2-Dimethyl-2,3-dihydro-4h-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 1g |
$1013 | 2022-06-13 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10926-5g |
2,2-dimethyl-2H-pyrano[2,3-b]pyridin-4(3H)-one |
122262-38-8 | 95% | 5g |
$1550 | 2023-09-07 | |
| Enamine | EN300-264007-1g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 1g |
$971.0 | 2023-09-14 | |
| Enamine | EN300-264007-5g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 5g |
$2816.0 | 2023-09-14 | |
| Enamine | EN300-264007-10g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 10g |
$4176.0 | 2023-09-14 | |
| Enamine | EN300-264007-0.05g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 0.05g |
$226.0 | 2024-06-18 | |
| Enamine | EN300-264007-0.1g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 0.1g |
$337.0 | 2024-06-18 | |
| Enamine | EN300-264007-0.25g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 0.25g |
$481.0 | 2024-06-18 | |
| Enamine | EN300-264007-0.5g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 0.5g |
$758.0 | 2024-06-18 | |
| Enamine | EN300-264007-1.0g |
2,2-dimethyl-2H,3H,4H-pyrano[2,3-b]pyridin-4-one |
122262-38-8 | 95% | 1.0g |
$971.0 | 2024-06-18 |
2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one
Professional Introduction to Compound with CAS No. 122262-38-8 and Product Name: 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one
The compound identified by the CAS number 122262-38-8 and the product name 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the pyrano[bpyridin] class, a structural motif that has garnered considerable attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple nitrogen atoms in its core structure enhances its versatility, making it a valuable scaffold for further chemical modifications and functionalization.
Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrano[bpyridin] derivatives in medicinal chemistry. The unique electronic and steric properties of this scaffold allow for the design of molecules with tailored biological activities. Specifically, studies have demonstrated that such compounds can interact with biological targets in novel ways, leading to the development of new therapeutic agents. The 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one structure is particularly intriguing due to its rigid framework and the presence of multiple reactive sites.
In terms of synthetic chemistry, the preparation of 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one involves a series of well-established reactions that highlight the expertise required to manipulate complex heterocyclic systems. The synthesis typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrano[bpyridin] core. Subsequent functionalization steps allow for the introduction of additional substituents that can modulate the compound's properties. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to enhance yield and selectivity.
The pharmacological potential of 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one has been explored in several recent studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases. For instance, preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases involved in cancer progression. Additionally, its ability to cross cell membranes makes it a promising candidate for drug delivery systems. The rigid structure of the pyrano[bpyridin] core provides stability while allowing for flexible modifications that can enhance bioavailability.
One particularly exciting aspect of this compound is its photochemical properties. The presence of conjugated systems within its structure enables it to absorb light at specific wavelengths. This characteristic has implications for applications in photodynamic therapy and optoelectronic materials. By tuning the substitution pattern on the pyrano[bpyridin] core, researchers can fine-tune these properties for targeted therapeutic or material applications.
The development of new synthetic methodologies is crucial for advancing research in this area. Recent innovations in catalytic systems have enabled more efficient and sustainable routes to complex heterocyclic compounds like 2,2-dimethyl-2H,3H,4H-pyrano[2,3-bpyridin]-4-one. These advancements not only improve yield but also reduce waste by minimizing byproduct formation. Such improvements are essential for scaling up production and making these compounds more accessible for industrial applications.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this field. By combining expertise in organic synthesis with computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development. The compound's unique structure makes it an attractive starting point for such interdisciplinary approaches.
The future prospects for 122262-38-8 and related derivatives are vast. As our understanding of biological systems grows, so does the demand for innovative chemical tools to study and manipulate them. The versatility of the pyrano[bpyridin] scaffold ensures that it will remain a cornerstone of heterocyclic chemistry research for years to come.
122262-38-8 (2,2-dimethyl-2H,3H,4H-pyrano2,3-bpyridin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)